N-Acetyl-L-carnosine

• CAS No.: 56353-15-2
• Product Name: N-Acetyl-L-carnosine
• Molecular Formula: C11H16N4O4
• Molecular Weight: 268.27 g/mol
• IUPAC Name: (2R)-2-(3-acetamidopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid
• Standard InChI: InChI=1S/C11H16N4O4/c1-7(16)13-3-2-10(17)15-9(11(18)19)4-8-5-12-6-14-8/h5-6,9H,2-4H2,1H3,(H,12,14)(H,13,16)(H,15,17)(H,18,19)/t9-/m1/s1
• Standard InChIKey: BKAYIFDRRZZKNF-VIFPVBQESA-N
• Isomeric SMILES: CC(=O)NCCC(=O)N[C@H](CC1=CN=CN1)C(=O)O
• SMILES: CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O
• Canonical SMILES: CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O
• Appearance: Assay:≥95%A crystalline solid
• Physical Description: Solid
• Description: Acetylcarnosine (N-acetylcarnosine, NAC) is a naturally occurring compound chemically related to the dipeptide carnosine. Its molecular structure is identical to carnosine with the exception that it carries an additional acetyl group. It has been suggested that acetylcarnosine is particularly active against lipid peroxidation in the different parts of the lens in the eye. It is an ingredient in eye drops that are marketed as a dietary supplement (not a drug) and have been promoted for the prevention and treatment of cataracts. There is scant evidence on its safety, and no convincing evidence that the compound has any effect on ocular health. N-acetylcarnosine is thought to be able to combat some of the effects of oxidative stress as it has anti-oxidant properties. If NAC can stop the lens from becoming cloudy, or reduce the cloudiness, this might improve people's vision and quality of life.
• Related CAS: 13523-80-3
• Sequence: XH
• Synonyms: CL 1700; N-acetyl-L-carnosine aluminum; N-acetylcarnosine; N-acetylcarnosine, (DL)-isome
• Reference: 1: Fleisher-Berkovich S, Abramovitch-Dahan C, Ben-Shabat S, Apte R, Beit-Yannai; E. Inhibitory effect of carnosine and N-acetyl carnosine on LPS-induced; microglial oxidative stress and inflammation. Peptides. 2009 Jul;30(7):1306-12.; doi: 10.1016/j.peptides.2009.04.003. Epub 2009 Apr 10. PubMed PMID: 19540429.; ; ; 2: Min J, Senut MC, Rajanikant K, Greenberg E, Bandagi R, Zemke D, Mousa A,; Kassab M, Farooq MU, Gupta R, Majid A. Differential neuroprotective effects of; carnosine, anserine, and N-acetyl carnosine against permanent focal ischemia. J; Neurosci Res. 2008 Oct;86(13):2984-91. doi: 10.1002/jnr.21744. PubMed PMID:; 18543335; PubMed Central PMCID: PMC2805719.; ; ; 3: Muranov KO, Dizhevskaia AK, Boldyrev AA, Karpova OE, Sheremet NL, Polunin GS, ; Avetisov SE, Ostrovskiĭ MA. [Search for chaperon-like anticataract drugs, the; antiaggregants of lens crystallins. Communication. 1. Chaperon-like activity of; N-acetyl carnosine dipeptide: in vitro study on a model of ultraviolet-induced; aggregation of betaL-crystallin]. Vestn Oftalmol. 2008 Mar-Apr;124(2):3-6.; Russian. PubMed PMID: 18488459.; ; ; 4: Williams DL, Munday P. The effect of a topical antioxidant formulation; including N-acetyl carnosine on canine cataract: a preliminary study. Vet; Ophthalmol. 2006 Sep-Oct;9(5):311-6. PubMed PMID: 16939459.
• PubChem Compound: 10221026
• Last Modified: Nov 11 2021